Cas no 151157-29-8 (Cyclobutanecarbonylchloride, 1-(4-fluorophenyl)-)

• Product Name: Cyclobutanecarbonylchloride, 1-(4-fluorophenyl)-
• CAS No: 151157-29-8
• MF: C₁₁H₁₀ClFO
• MW: 212.647905826569
• CID: 99654
• PubChem ID: 39483672
• Update Time: 2025-04-18

Cyclobutanecarbonylchloride, 1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonylchloride, 1-(4-fluorophenyl)-
• 1-(4-fluorophenyl)cyclobutane-1-carbonyl chloride
• Cyclobutanecarbonyl chloride, 1-(4-fluorophenyl)- (9CI)
• DTXSID90653786
• CYCLOBUTANECARBONYL CHLORIDE,1-(4-FLUOROPHENYL)-
• 151157-29-8
• 1-(4-Fluorophenyl)cyclobutanecarbonyl chloride
• D87983

• MDL： MFCD09904396
• Inchi： 1S/C11H10ClFO/c12-10(14)11(6-1-7-11)8-2-4-9(13)5-3-8/h2-5H,1,6-7H2
• InChI Key： FFILXXMYJSVZPZ-UHFFFAOYSA-N
• SMILES： ClC(C1(C2C=CC(=CC=2)F)CCC1)=O

Computed Properties

• Exact Mass: 212.0405
• Monoisotopic Mass: 212.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes